molecular formula C10H15NO3S B6151411 4-methoxy-N-propylbenzene-1-sulfonamide CAS No. 35088-86-9

4-methoxy-N-propylbenzene-1-sulfonamide

Cat. No. B6151411
CAS RN: 35088-86-9
M. Wt: 229.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methoxy-N-propylbenzene-1-sulfonamide is a chemical compound with the molecular formula C10H15NO3S and a molecular weight of 229.3 . It is a unique chemical provided to early discovery researchers .


Molecular Structure Analysis

The molecular structure of 4-Methoxy-N-propylbenzene-1-sulfonamide consists of a benzene ring substituted with a methoxy group (OCH3) and a propylbenzene-1-sulfonamide group .


Physical And Chemical Properties Analysis

The boiling point of 4-Methoxy-N-propylbenzene-1-sulfonamide is predicted to be 350.6±44.0 °C, and its density is predicted to be 1.163±0.06 g/cm3 . Its pKa is predicted to be 11.99±0.50 .

Scientific Research Applications

Antimicrobial Activities

Sulfonamides are among the oldest groups of antimicrobials, effective against a wide range of pathogenic strains of gram-positive and gram-negative bacteria. They have been utilized in treating various infectious diseases such as malaria, urinary tract infections, and respiratory tract infections. Novel sulfonamides have been synthesized and shown good antimicrobial activities, highlighting their potential in addressing bacterial resistance and expanding the arsenal of antimicrobial agents (Ahmad & Farrukh, 2012).

Drug Design and Medicinal Chemistry

The sulfonamide group is essential in medicinal chemistry, appearing in many marketed drugs in various forms. Specifically, sulfonamide antibacterials, derivatives of 4-aminobenzenesulfonamide, act as inhibitors of tetrahydropteroic acid synthetase. Despite their historical association with hypersensitivity and severe skin rash, the sulfonamide group remains a vital component of the medicinal chemist's toolkit, underscoring the importance of structural considerations in drug design (Kalgutkar, Jones, & Sawant, 2010).

Environmental Concerns and Degradation

Sulfonamide antibiotics, due to their persistence in the environment, pose challenges related to antibiotic resistance. Research has focused on the degradation pathways of sulfonamides in microbial strains, revealing unusual pathways such as ipso-hydroxylation followed by fragmentation. This mechanism, which results in the release of sulfite and other compounds, is crucial for understanding how sulfonamides degrade in environmental settings and informs strategies to mitigate their impact (Ricken et al., 2013).

Chemical Synthesis and Characterization

The synthesis of sulfonamide compounds involves various chemical strategies, including the use of sulfonating agents like p-anisolesulfonyl chloride. This versatility in synthesis approaches opens up possibilities for creating a wide range of sulfonamide derivatives with potential applications in drug development and beyond (Raheja & Johnson, 2001).

Antitumor Applications

Sulfonamides have also been evaluated for their antitumor properties, with certain derivatives progressing to clinical trials as potent cell cycle inhibitors. These compounds disrupt tubulin polymerization, presenting a novel class of antiproliferative agents. Such research highlights the potential of sulfonamide derivatives in oncology, offering new avenues for cancer treatment (Owa et al., 2002).

Safety and Hazards

The safety information available indicates that 4-Methoxy-N-propylbenzene-1-sulfonamide has a GHS07 pictogram, a signal word of “Warning”, and is classified as Acute Tox. 4 Oral . The specific hazard statements are not provided in the sources.

Mechanism of Action

Target of Action

The primary target of 4-methoxy-N-propylbenzene-1-sulfonamide, like other sulfonamides, is the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and reproduction .

Mode of Action

4-methoxy-N-propylbenzene-1-sulfonamide acts as a competitive inhibitor of dihydropteroate synthetase . It mimics the structure of para-aminobenzoic acid (PABA), a substrate of the enzyme, and binds to the enzyme’s active site, preventing PABA from binding . This inhibits the production of folic acid, thereby disrupting bacterial DNA synthesis and cell division .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by 4-methoxy-N-propylbenzene-1-sulfonamide disrupts the folic acid synthesis pathway in bacteria . Folic acid is a precursor to tetrahydrofolate, a coenzyme involved in the synthesis of purines and pyrimidines, which are essential components of DNA and RNA . By inhibiting folic acid synthesis, the compound effectively halts bacterial growth and replication .

Pharmacokinetics

They are primarily excreted unchanged in the urine . The bioavailability of sulfonamides can be influenced by factors such as pH and the presence of certain food components .

Result of Action

The molecular and cellular effects of 4-methoxy-N-propylbenzene-1-sulfonamide’s action primarily involve the inhibition of bacterial growth and replication . By blocking the synthesis of folic acid, the compound prevents the formation of essential DNA and RNA components, leading to the cessation of bacterial cell division .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-methoxy-N-propylbenzene-1-sulfonamide. For instance, the pH of the environment can affect the compound’s ionization state, potentially influencing its absorption and distribution . Additionally, the presence of other substances, such as food components or other drugs, can interact with the compound and affect its pharmacokinetics .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-N-propylbenzene-1-sulfonamide can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-methoxybenzene", "propylamine", "sulfuric acid", "sodium hydroxide", "chloroform", "sodium bicarbonate", "anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: 4-methoxybenzene is reacted with propylamine in the presence of sulfuric acid to form N-propyl-4-methoxyaniline.", "Step 2: N-propyl-4-methoxyaniline is then reacted with sodium hydroxide and chloroform to form N-propyl-4-methoxyphenylamine hydrochloride.", "Step 3: N-propyl-4-methoxyphenylamine hydrochloride is then reacted with sodium bicarbonate to form N-propyl-4-methoxyphenylamine.", "Step 4: N-propyl-4-methoxyphenylamine is finally reacted with sulfuric acid to form 4-methoxy-N-propylbenzene-1-sulfonamide.", "Step 5: The product is purified by filtration and drying over anhydrous magnesium sulfate." ] }

CAS RN

35088-86-9

Product Name

4-methoxy-N-propylbenzene-1-sulfonamide

Molecular Formula

C10H15NO3S

Molecular Weight

229.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.